
OGG1-IN-08: A Technical Guide to its Basic
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OGG1-IN-08

Cat. No.: B1677187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
OGG1-IN-08 is a potent and selective small molecule inhibitor of 8-oxoguanine DNA

glycosylase 1 (OGG1), a key enzyme in the base excision repair (BER) pathway responsible

for excising the premutagenic lesion 8-oxoguanine (8-oxoG) from DNA. By inhibiting the

glycosylase and lyase activities of OGG1, OGG1-IN-08 leads to the accumulation of 8-oxoG, a

hallmark of oxidative DNA damage. This accumulation has significant implications for cellular

processes and has positioned OGG1-IN-08 as a valuable tool for basic research in oncology,

inflammation, and neurodegenerative diseases. This technical guide provides an in-depth

overview of the core basic research applications of OGG1-IN-08, including its mechanism of

action, quantitative data, detailed experimental protocols, and its influence on key signaling

pathways.

Introduction to OGG1 and the Role of OGG1-IN-08
8-oxoguanine DNA glycosylase 1 (OGG1) is a bifunctional DNA glycosylase that plays a critical

role in maintaining genomic integrity.[1] It recognizes and removes 8-oxoguanine (8-oxoG), a

common form of oxidative DNA damage that can lead to G:C to T:A transversion mutations if

left unrepaired.[1] Beyond its canonical role in DNA repair, OGG1 is also implicated in the

regulation of gene expression, often in response to oxidative stress.
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OGG1-IN-08 is a member of a class of hydrazide-containing compounds that potently and

selectively inhibit OGG1. Its ability to modulate the levels of 8-oxoG in cellular DNA makes it an

invaluable chemical probe for elucidating the multifaceted roles of OGG1 in both normal

physiology and disease states.

OGG1-IN-08: Quantitative Data
The following table summarizes the key quantitative data for OGG1-IN-08.

Parameter Value Reference

IC50 0.22 µM [2]

Molecular Formula C₉H₆Cl₂N₂OS Selleck Chemicals

CAS Number 350997-39-6 Selleck Chemicals

Mechanism of Action
OGG1-IN-08 functions as a competitive inhibitor of OGG1, targeting its active site. While it

does not interfere with the initial binding of OGG1 to DNA containing an 8-oxoG lesion, it

effectively blocks the subsequent catalytic steps. Specifically, OGG1-IN-08 inhibits both the N-

glycosylase activity (the excision of the 8-oxoG base) and the AP-lyase activity (the cleavage of

the phosphodiester backbone at the resulting abasic site) of OGG1.[2] This inhibition is

achieved by preventing the formation of the Schiff base intermediate, a critical step in the

catalytic mechanism of OGG1.[2]

Signaling Pathways Modulated by OGG1 Inhibition
Inhibition of OGG1 by compounds like OGG1-IN-08 has been shown to impact several critical

signaling pathways, primarily through the accumulation of 8-oxoG and the modulation of

OGG1's non-canonical functions.

Base Excision Repair Pathway
The primary and most direct impact of OGG1-IN-08 is the disruption of the Base Excision

Repair (BER) pathway for oxidative DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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